Cas no 951892-24-3 (4-Tert-butyl-3',5'-dimethoxybenzophenone)

4-Tert-butyl-3',5'-dimethoxybenzophenone is a specialized benzophenone derivative characterized by its tert-butyl and dimethoxy substituents, which enhance its steric and electronic properties. This compound is primarily utilized in organic synthesis and photochemistry due to its ability to act as a photoinitiator or UV absorber. The tert-butyl group improves solubility in nonpolar solvents, while the methoxy substituents contribute to its stability and reactivity in light-mediated applications. Its well-defined molecular structure makes it suitable for research in polymer chemistry and material science, where controlled photochemical processes are required. The compound’s consistent performance and purity are critical for reproducible experimental outcomes.

4-Tert-butyl-3',5'-dimethoxybenzophenone structure

951892-24-3 structure

Product Name:4-Tert-butyl-3',5'-dimethoxybenzophenone

CAS No:951892-24-3

MF:C₁₉H₂₂O₃

MW:298.376185894012

CID:4722652

Update Time:2025-05-21

4-Tert-butyl-3',5'-dimethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

- 4-TERT-BUTYL-3',5'-DIMETHOXYBENZOPHENONE
- (4-(tert-Butyl)phenyl)(3,5-dimethoxyphenyl)methanone
- 4-Tert-butyl-3',5'-dimethoxybenzophenone
- Inchi： 1S/C19H22O3/c1-19(2,3)15-8-6-13(7-9-15)18(20)14-10-16(21-4)12-17(11-14)22-5/h6-12H,1-5H3
- InChI Key： XJCZAJCGNWFBPD-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C=C(C=1)OC)OC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 351
Topological Polar Surface Area: 35.5

4-Tert-butyl-3',5'-dimethoxybenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T088965-250mg	4-tert-Butyl-3',5'-dimethoxybenzophenone	951892-24-3		250mg	$ 290.00	2022-06-03
TRC	T088965-500mg	4-tert-Butyl-3',5'-dimethoxybenzophenone	951892-24-3		500mg	$ 480.00	2022-06-03
Fluorochem	202020-1g	4-tert-Butyl-3',5'-dimethoxybenzophenone	951892-24-3	97%	1g	￡340.00	2022-02-28
Fluorochem	202020-2g	4-tert-Butyl-3',5'-dimethoxybenzophenone	951892-24-3	97%	2g	￡624.00	2022-02-28
Fluorochem	202020-5g	4-tert-Butyl-3',5'-dimethoxybenzophenone	951892-24-3	97%	5g	￡1120.00	2022-02-28

4-Tert-butyl-3',5'-dimethoxybenzophenone Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Tert-butyl-3',5'-dimethoxybenzophenone

Comprehensive Overview of 4-Tert-butyl-3',5'-dimethoxybenzophenone (CAS No. 951892-24-3): Properties, Applications, and Industry Insights

4-Tert-butyl-3',5'-dimethoxybenzophenone (CAS No. 951892-24-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This benzophenone derivative is characterized by the presence of a tert-butyl group and two methoxy groups, which enhance its stability and reactivity in various synthetic processes. Researchers and manufacturers are increasingly exploring its potential in UV absorbers, pharmaceutical intermediates, and flavor and fragrance applications.

The compound's molecular structure, featuring a dimethoxybenzophenone backbone, makes it an excellent candidate for photostabilizers in polymers and coatings. With growing concerns about UV radiation damage and material degradation, 4-Tert-butyl-3',5'-dimethoxybenzophenone offers a promising solution for extending the lifespan of industrial materials. Its ability to absorb UV light efficiently while maintaining thermal stability aligns with the rising demand for sustainable additives in the plastics and coatings sectors.

In the pharmaceutical realm, 4-Tert-butyl-3',5'-dimethoxybenzophenone serves as a critical intermediate in the synthesis of bioactive molecules. Its electron-rich aromatic system facilitates reactions such as Friedel-Crafts alkylation and nucleophilic substitution, making it invaluable for constructing complex drug scaffolds. Recent studies highlight its role in developing antioxidant and anti-inflammatory agents, addressing the global focus on chronic disease management and aging-related conditions.

Another emerging application of 4-Tert-butyl-3',5'-dimethoxybenzophenone lies in the flavor and fragrance industry. Its aromatic profile and low volatility make it suitable for creating long-lasting scents in perfumes and food additives. As consumers prioritize natural-inspired fragrances and clean-label products, this compound's compatibility with green chemistry principles positions it as a sustainable alternative to traditional synthetic ingredients.

From a regulatory perspective, 4-Tert-butyl-3',5'-dimethoxybenzophenone complies with major chemical safety guidelines, including REACH and TSCA, ensuring its safe use across industries. Its low toxicity profile and biodegradability potential further enhance its appeal in environmentally conscious markets. Manufacturers are increasingly adopting high-purity synthesis methods to meet the stringent quality standards required for pharmaceutical-grade and cosmetic-grade applications.

In conclusion, 4-Tert-butyl-3',5'-dimethoxybenzophenone (CAS No. 951892-24-3) represents a multifaceted compound with broad industrial relevance. Its applications in UV stabilization, drug development, and fragrance formulation underscore its importance in modern chemistry. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in addressing contemporary challenges such as material sustainability and healthcare innovation.